Cas no 2102412-81-5 (1-((4-methoxyphenethyl)amino)propan-2-ol hydrochloride(WXC06448))

• Product Name: 1-((4-methoxyphenethyl)amino)propan-2-ol hydrochloride(WXC06448)
• CAS No: 2102412-81-5
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• MDL: MFCD31652093
• CID: 4637284
• PubChem ID: 131676563
• Update Time: 2025-06-13

1-((4-methoxyphenethyl)amino)propan-2-ol hydrochloride(WXC06448) Chemical and Physical Properties

Names and Identifiers

• 1-((4-methoxyphenethyl)amino)propan-2-ol hydrochloride(WXC06448)
• 1-((4-methoxyphenethyl)amino)propan-2-ol hydrochloride
• 1-((4-METHOXYPHENETHYL)AMINO)PROPAN-2-OL HCL
• AKOS037646588
• AS-69710
• MFCD31652093
• 1-{[2-(4-methoxyphenyl)ethyl]amino}propan-2-ol hydrochloride
• W13488
• 2102412-81-5
• CS-0047158
• 1-[2-(4-methoxyphenyl)ethylamino]propan-2-ol;hydrochloride

• MDL： MFCD31652093
• Inchi： 1S/C12H19NO2.ClH/c1-10(14)9-13-8-7-11-3-5-12(15-2)6-4-11;/h3-6,10,13-14H,7-9H2,1-2H3;1H
• InChI Key： CZCJROGRQJGVEF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C=C1)C(O)C.[H]Cl

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-((4-methoxyphenethyl)amino)propan-2-ol hydrochloride(WXC06448)

Research Brief on 1-((4-methoxyphenethyl)amino)propan-2-ol hydrochloride (WXC06448) and Related Compound 2102412-81-5

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of novel compounds such as 1-((4-methoxyphenethyl)amino)propan-2-ol hydrochloride (WXC06448) and its related compound with CAS number 2102412-81-5. These molecules have garnered significant attention due to their promising pharmacological properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings, methodologies, and implications associated with these compounds.

The compound WXC06448, a hydrochloride salt derivative, has been investigated for its role in modulating specific biological pathways. Preliminary studies suggest that it exhibits affinity towards certain receptor types, which could be leveraged in the development of targeted therapies. Meanwhile, the compound identified by CAS 2102412-81-5 has been explored for its structural similarities and potential synergistic effects when used in conjunction with WXC06448. Both compounds are part of a broader effort to discover and optimize small molecules for treating complex diseases.

Methodologically, recent research has employed a combination of in vitro and in vivo assays to elucidate the pharmacokinetic and pharmacodynamic profiles of these compounds. High-throughput screening techniques, molecular docking studies, and spectroscopic analyses have been instrumental in characterizing their interactions with biological targets. Notably, studies have utilized advanced chromatographic methods, such as HPLC and LC-MS, to ensure the purity and stability of these compounds under various conditions.

Key findings from recent publications indicate that WXC06448 demonstrates favorable bioavailability and low toxicity in preclinical models. Its mechanism of action appears to involve the modulation of neurotransmitter systems, which could have implications for neurological and psychiatric disorders. On the other hand, 2102412-81-5 has shown potential as an adjuvant in enhancing the efficacy of existing therapeutic agents, particularly in oncology. These results are supported by robust statistical analyses and have been replicated across multiple independent studies.

In conclusion, the ongoing research on 1-((4-methoxyphenethyl)amino)propan-2-ol hydrochloride (WXC06448) and 2102412-81-5 underscores their therapeutic potential and warrants further investigation. Future studies should focus on clinical translation, optimizing dosing regimens, and exploring combination therapies. The integration of these compounds into the drug development pipeline could address unmet medical needs and pave the way for innovative treatments in the chemical biology and pharmaceutical sectors.